Cas no 79201-85-7 (Phenol,3-[(3R,4S)-1,3-dimethyl-4-propyl-4-piperidinyl]-, rel-)

Phenol,3-[(3R,4S)-1,3-dimethyl-4-propyl-4-piperidinyl]-, rel- structure
79201-85-7 structure
Product Name:Phenol,3-[(3R,4S)-1,3-dimethyl-4-propyl-4-piperidinyl]-, rel-
CAS No:79201-85-7
MF:C16H25NO
MW:247.375804662704
CID:564547
PubChem ID:6917663
Update Time:2025-04-19

Phenol,3-[(3R,4S)-1,3-dimethyl-4-propyl-4-piperidinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-[(3R,4S)-1,3-dimethyl-4-propyl-4-piperidinyl]-, rel-
    • Picenadol
    • (+-)-3-(1,3-Dimethyl-4-propyl-4-piperidinyl)phenol
    • 3-[(3R,4S)-1,3-dimethyl-4-propylpiperidin-4-yl]phenol
    • LY 150720
    • Phenol, 3-(1,3-dimethyl-4-propyl-4-piperidinyl)-, trans-(+-)-
    • Picenadol [INN]
    • Picenadolum
    • Picenadolum [INN-Latin]
    • UNII-TV3535QWTJ
    • PICENADOL [WHO-DD]
    • (+/-)-TRANS-M-(1,3-DIMETHYL-4-PROPYL-4-PIPERIDYL)PHENOL
    • SCHEMBL10389202
    • 79201-85-7
    • DTXSID601018274
    • PHENOL, 3-(1,3-DIMETHYL-4-PROPYL-4-PIPERIDINYL)-,(+/-)-TRANS-
    • TV3535QWTJ
    • Inchi: 1S/C16H25NO/c1-4-8-16(9-10-17(3)12-13(16)2)14-6-5-7-15(18)11-14/h5-7,11,13,18H,4,8-10,12H2,1-3H3/t13-,16-/m1/s1
    • InChI Key: RTOHPIRUUAKHOZ-CZUORRHYSA-N
    • SMILES: OC1=CC=CC(=C1)[C@]1(CCC)CCN(C)C[C@H]1C

Computed Properties

  • Exact Mass: 247.193614421g/mol
  • Monoisotopic Mass: 247.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.5Ų
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